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Compound of Interest

Compound Name: Salvianolic Acid B

CAS No.: 121521-90-2

Cat. No.: B1674890

Get Quote

Executive Summary
While Salvianolic Acid B (Sal B) is classified as a non-hazardous substance under GHS

regulations (Regulation EC No 1272/2008), its disposal requires strict adherence to chemical

hygiene standards to prevent environmental bioaccumulation and interference with local

wastewater treatment parameters (BOD/COD).[1] This guide outlines the operational protocols

for the safe sequestration and disposal of Sal B in solid, aqueous, and solvent-based forms.

Primary Directive: The gold standard for Sal B disposal is high-temperature incineration via a

licensed chemical waste management service.[1] Drain disposal is strictly prohibited for

research-grade quantities to maintain environmental integrity.[1]

Part 1: Chemical Profile & Hazard Identification[1]
Before initiating disposal, verify the chemical state. Sal B is a polyphenol; its degradation

products (via oxidation or hydrolysis) generally retain similar waste classifications but may

exhibit altered solubility.[1]
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Table 1: Physicochemical Data for Waste Segregation
Parameter Specification Operational Implication

CAS Number 121521-90-2
Unique identifier for waste

manifesting.[1]

Molecular Formula
High carbon/oxygen content

indicates combustibility.[1]

Solubility
Soluble in Water, Methanol,

Ethanol

Dictates liquid waste stream

segregation.[1]

Stability
Unstable in aqueous solution

>24h

Waste solutions may change

color (darken) due to oxidation;

this is normal.[1]

Acidity Weakly Acidic (Phenolic)

Segregate from strong bases

to prevent exothermic

neutralization in waste

containers.[1]

GHS Classification Not Dangerous Goods
No UN Transport Number

required for pure substance.[1]

Part 2: Pre-Disposal Logistics & Safety (The "Why"
and "How")
Personal Protective Equipment (PPE)
Although Sal B is not an acute toxin, it is a bioactive pharmacological agent.[1][2][3] Standard

precautions prevent sensitization or unintended absorption.[1]

Respiratory: NIOSH N95 (solid dust) or Fume Hood (solvents).[1]

Dermal: Nitrile gloves (0.11 mm minimum thickness).[1]

Ocular: Safety glasses with side shields.[1]

Chemical Incompatibility & Segregation
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Expert Insight: As a potent antioxidant, Sal B functions as a reducing agent.

The Risk: Do not mix Sal B waste with strong oxidizing agents (e.g., nitrates, perchlorates,

permanganates).[1]

The Mechanism: Mixing polyphenols with strong oxidizers can trigger rapid oxidation,

generating heat and potentially pressurizing waste containers.

Protocol: Designate a "Non-Halogenated Organic" or "General Organic" waste stream. Keep

separate from "Oxidizer" waste streams.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Powder)
Objective: Complete thermal destruction.[1]

Containment: Transfer the solid substance into a sealable, chemically compatible container

(HDPE or Glass).

Labeling: Affix a hazardous waste label. Even if non-hazardous by DOT standards, label as

"Non-Regulated Chemical Waste: Salvianolic Acid B."

Solvent Facilitation (Optional but Recommended): If your facility requires liquid waste for

incineration, dissolve the powder in a minimal amount of combustible solvent (e.g., Ethanol

or Acetone).[1]

Hand-off: Transfer to your facility’s EHS (Environmental Health & Safety) team for

incineration equipped with an afterburner and scrubber.[1]

Protocol B: Aqueous Solutions (Stock
Solutions/Buffers)
Objective: Prevent aquatic contamination and BOD spikes.[1]

Note: Sal B degrades rapidly in water.[1] Old solutions may contain hydrolysis products like

Danshensu or Caffeic acid.[1]
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Do Not Pour Down Drain: Despite low toxicity, bioactive polyphenols contribute to Chemical

Oxygen Demand (COD) and can disrupt microbial balances in water treatment.[1]

Segregation: Pour aqueous Sal B solutions into the "Aqueous Organic Waste" carboy.

pH Check: Ensure the waste carboy pH is between 5 and 9. If the Sal B solution was

acidified (e.g., 0.1% Formic Acid), ensure the bulk waste container is compatible.[1]

Protocol C: HPLC Effluent (Mixed Solvents)
Objective: Manage mobile phase mixtures (Acetonitrile/Methanol + Water + Acid).

Identification: Most Sal B analysis uses Methanol/Acetonitrile gradients with weak acids

(Formic/Acetic).[1]

Stream Selection:

If Mobile Phase contains Acetonitrile/Methanol: Organic Solvent Waste.[1]

If Mobile Phase is >90% Water: Aqueous Waste.[1]

Halogen Check: If no chlorinated solvents (e.g., Chloroform) were used, use the "Non-

Halogenated" waste stream.[1] This significantly reduces disposal costs compared to

halogenated streams.[1]

Part 4: Visualization of Workflows
Diagram 1: Disposal Decision Matrix
This logic flow ensures the correct waste stream is selected based on the physical state and

solvent composition.
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Caption: Figure 1. Decision matrix for segregating Salvianolic Acid B waste streams based on

physical state and solvent composition.

Diagram 2: Spill Response Workflow
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Scenario: A 500mg vial of Sal B powder has shattered on the benchtop.

1. Alert Personnel
(Isolate Area)

2. Don PPE
(Gloves, N95, Goggles)

3. Containment
(Cover with damp paper towel

to prevent dust)

4. Cleanup
(Sweep/Scoop into bag)

5. Decontaminate
(Wash surface with soap/water)

6. Disposal
(Label as Chemical Waste)

Click to download full resolution via product page

Caption: Figure 2.[1][4][5][6] Immediate response protocol for solid Salvianolic Acid B spills to

minimize particulate inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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